molecular formula C9H10FNO4S B2671789 4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride CAS No. 2249323-54-2

4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride

Cat. No.: B2671789
CAS No.: 2249323-54-2
M. Wt: 247.24
InChI Key: TWSANOMGZFWCGA-UHFFFAOYSA-N
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Description

“4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride” is also known as AEBSF . It is a specific irreversible inhibitor of serine proteases, including chymotrypsin, kallikrein, plasmin, thrombin, and trypsin . It is a stable non-toxic alternative to PMSF .


Synthesis Analysis

The synthesis of benzenesulfonic acid derivatives, including “this compound”, has been reported in the literature . These compounds were synthesized and evaluated as competitive inhibitors of human neutrophil elastase (hNE), a serine proteinase .


Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a sulfonyl fluoride group . The compound has a molecular weight of 239.69 .


Chemical Reactions Analysis

“this compound” is known to inhibit serine proteases in the cell culture and effectively reduce proteolytic activity at a specific amino acid site . It has been used to control the clipping of monoclonal antibodies during the fed-batch cell culture process .


Physical and Chemical Properties Analysis

“this compound” is a powder that is soluble in water . It is stable for up to six months if stored refrigerated at a pH of less than 7 .

Mechanism of Action

The compound acts by covalently modifying the hydroxyl group of the active site serine residue to form a sulfonyl enzyme derivative . This derivative may be stable for long periods of time except at high pH .

Future Directions

The use of “4-[(2-Methoxyacetyl)amino]benzenesulfonyl fluoride” in the cell culture process to reduce proteolytic activity is not commonly used for commercialized protein production yet . One of the reasons is due to the limited understanding of its degradation pathways and its effect on the active protein, which may raise safety concerns of the drug product .

Properties

IUPAC Name

4-[(2-methoxyacetyl)amino]benzenesulfonyl fluoride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10FNO4S/c1-15-6-9(12)11-7-2-4-8(5-3-7)16(10,13)14/h2-5H,6H2,1H3,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWSANOMGZFWCGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC(=O)NC1=CC=C(C=C1)S(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10FNO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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